(7-Methoxybenzofuran-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone
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Description
(7-Methoxybenzofuran-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H17N3O4S and its molecular weight is 395.43. The purity is usually 95%.
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Scientific Research Applications
Anti-tumor Agents
Thienopyridine and benzofuran derivatives, including compounds with similar structural features to "(7-Methoxybenzofuran-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone," have been studied for their potent anti-tumor properties. The synthesis and evaluation of these compounds revealed notable selectivity against tumorigenic cell lines, indicating their potential as cancer therapeutic agents. No direct correlation between molecular structure and biological activity was observed in some derivatives, suggesting complex interactions with biological targets (Hayakawa et al., 2004).
Antimicrobial Activity
Benzofuran based 1,2,3-triazoles, structurally related to the compound , have demonstrated significant antimicrobial activity. A series of novel benzofuran derivatives were synthesized and showed high antimicrobial activity against various bacterial strains. This highlights the potential application of these compounds in developing new antimicrobial agents (Sunitha et al., 2017).
Structural and Theoretical Studies
The compound "7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine" shares structural similarities with the specified compound, offering insights into the structural features and theoretical (HF and DFT) studies. These studies provide a foundational understanding of the molecular interactions and properties of such compounds, facilitating the design of new molecules with optimized biological activities (Gumus et al., 2018).
Antiviral Activity
Benzofuran-transition metal complexes, related structurally to the specified compound, have shown promising antiviral properties. The synthesis and evaluation of these complexes revealed potent inhibitory activity against HIV, highlighting the potential of such compounds in antiviral therapy (Galal et al., 2010).
properties
IUPAC Name |
(7-methoxy-1-benzofuran-2-yl)-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H17N3O4S/c1-25-14-5-2-4-12-10-15(26-17(12)14)20(24)23-8-7-13(11-23)18-21-19(27-22-18)16-6-3-9-28-16/h2-6,9-10,13H,7-8,11H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLMDMSKWOWTDQH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)N3CCC(C3)C4=NOC(=N4)C5=CC=CS5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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